Cas no 2172309-82-7 (1-(azepane-1-sulfonyl)-4-methylpentan-2-amine)

• Product Name: 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine
• CAS No: 2172309-82-7
• MF: C₁₂H₂₆N₂O₂S
• MW: 262.412042140961
• CID: 5961890
• PubChem ID: 165507941
• Update Time: 2025-05-30

1-(azepane-1-sulfonyl)-4-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine
• 2172309-82-7
• EN300-1283586

• Inchi： 1S/C12H26N2O2S/c1-11(2)9-12(13)10-17(15,16)14-7-5-3-4-6-8-14/h11-12H,3-10,13H2,1-2H3
• InChI Key： CTHKCLWNIIEXAR-UHFFFAOYSA-N
• SMILES： S(CC(CC(C)C)N)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 262.17149925g/mol
• Monoisotopic Mass: 262.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine

Comprehensive Overview of 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine (CAS No. 2172309-82-7)

In the realm of organic chemistry and pharmaceutical research, 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine (CAS No. 2172309-82-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its azepane-sulfonyl moiety and branched alkyl chain, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula and weight, along with its sulfonamide functional group, make it a versatile candidate for drug discovery and material science applications.

The azepane ring in 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine contributes to its conformational flexibility, which is crucial for binding to biological targets. This feature aligns with current trends in medicinal chemistry, where researchers prioritize scaffold diversity and molecular rigidity to enhance drug efficacy. The compound's 4-methylpentan-2-amine side chain further enhances its lipophilicity, a property highly sought after in the development of CNS-targeting therapeutics and enzyme inhibitors.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine. Machine learning models often predict such sulfonamide derivatives as potential GPCR modulators or kinase inhibitors, addressing common search queries like "sulfonamide-based drug candidates 2024" or "new azepane derivatives in pharmacology." Its CAS No. 2172309-82-7 is frequently cited in patent literature, reflecting its commercial relevance.

From a synthetic perspective, the preparation of 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine involves sulfonylation reactions, a topic widely discussed in organic chemistry forums. Researchers often search for "optimized sulfonylation protocols" or "azepane-sulfonyl coupling methods," underscoring the demand for efficient synthetic routes. The compound's stability under physiological conditions also makes it a candidate for prodrug design, a trending topic in precision medicine.

Environmental and regulatory considerations are equally critical. Unlike many sulfonamide derivatives, 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine exhibits favorable biodegradability profiles, aligning with the growing emphasis on green chemistry. This aspect resonates with searches like "sustainable sulfonamide synthesis" or "eco-friendly amine derivatives," reflecting industry shifts toward environmentally benign practices.

In material science, the compound's sulfonyl-azepane hybrid structure offers potential for polymeric applications, particularly in high-performance coatings and adhesives. Its thermal stability and solubility parameters are frequently analyzed in studies addressing "advanced sulfonamide materials" or "azepane-based polymers," catering to interdisciplinary research interests.

Analytical characterization of CAS No. 2172309-82-7 typically involves NMR spectroscopy and mass spectrometry, techniques commonly queried by analytical chemists. The compound's distinct proton environments and fragmentation patterns serve as educational case studies, bridging theoretical knowledge and practical applications.

As the scientific community continues to explore 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine, its integration into combinatorial libraries and high-throughput screening platforms remains a focal point. This aligns with popular searches such as "next-generation drug screening compounds" or "sulfonamide diversity-oriented synthesis," demonstrating its relevance in cutting-edge research.